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For Immediate Publication

[City, State] – [Date] – A comprehensive comparative guide on the thermal stability of barium
carbonate (BaCO₃) and strontium carbonate (SrCO₃) has been compiled for researchers,

scientists, and professionals in drug development. This guide provides a detailed analysis of

their thermal decomposition properties, supported by experimental data and standardized

protocols, to assist in the selection and application of these compounds in thermally sensitive

processes.

The thermal stability of alkaline earth metal carbonates, a critical factor in various chemical and

pharmaceutical applications, increases as one moves down the group in the periodic table.

Consequently, barium carbonate exhibits greater thermal stability than strontium carbonate.

This difference is primarily attributed to the polarizing power of the metal cation. The larger

barium ion has a lower charge density and thus a weaker polarizing effect on the carbonate

anion, resulting in a more stable compound that requires higher temperatures to decompose.[1]

[2]

The thermal decomposition for both carbonates follows the same general reaction, yielding the

corresponding metal oxide and carbon dioxide gas:

MCO₃(s) → MO(s) + CO₂(g) (where M = Ba or Sr)
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Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are pivotal in

quantifying the thermal stability of these carbonates. TGA precisely measures the change in

mass of a sample as a function of temperature, indicating the onset and completion of

decomposition. The following table summarizes the key thermal properties of barium and

strontium carbonate.

Property Barium Carbonate (BaCO₃)
Strontium Carbonate
(SrCO₃)

Molar Mass 197.34 g/mol 147.63 g/mol

Decomposition Temperature

Range
800–1300 °C 924–1233 °C

Phase Transition (α → β) 1073–1093 K (800-820 °C) ~1173 K (~900 °C)

Phase Transition (β → γ) 1233–1253 K (960-980 °C) N/A

Note: Decomposition temperatures can vary based on experimental conditions such as heating

rate and atmospheric composition.[3][4]

Logical Workflow for Comparative Thermal Stability
Analysis
The following diagram illustrates the logical workflow for a comparative study of the thermal

stability of barium and strontium carbonate.
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Diagram 1: Workflow for Comparative Thermal Stability Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. chemguide.co.uk [chemguide.co.uk]

3. Phase transitions and thermal expansion of BaCO3 and SrCO3 up to 1413 K - European
Journal of Mineralogy Volume 29 Number 3 — Schweizerbart science publishers

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7798742?utm_src=pdf-body-img
https://www.benchchem.com/product/b7798742?utm_src=pdf-custom-synthesis
https://www.quora.com/What-is-the-increasing-order-of-thermal-stability-of-the-following-CaCo3-MgCo3-BaCo3-and-SrCo3
https://www.chemguide.co.uk/inorganic/group2/thermstab.html
https://www.schweizerbart.de/papers/ejm/detail/29/87637/Phase_transitions_and_thermal_expansion_of_BaCO3_and_SrCO3_up_to_1413_K
https://www.schweizerbart.de/papers/ejm/detail/29/87637/Phase_transitions_and_thermal_expansion_of_BaCO3_and_SrCO3_up_to_1413_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[schweizerbart.de]

4. nora.nerc.ac.uk [nora.nerc.ac.uk]
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Barium Carbonate and Strontium Carbonate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7798742#comparative-study-of-barium-
carbonate-and-strontium-carbonate-thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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